Tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane

• CAS No.: 106308-29-6
• Molecular Formula: C23H44OSn
• Molecular Weight: 455.3 g/mol
• IUPAC Name: tributyl(8-tricyclo[5.2.1.02,6]decanylmethoxy)stannane
• InChI: InChI=1S/C11H17O.3C4H9.Sn/c12-6-8-4-7-5-11(8)10-3-1-2-9(7)10;3*1-3-4-2;/h7-11H,1-6H2;3*1,3-4H2,2H3;/q-1;;;;+1
• InChI Key: FYZPMUZVEQUCKD-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)OCC1CC2CC1C3C2CCC3

Description

Tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane is an organotin compound known for its unique chemical structure and properties. This compound is part of the broader class of organotin compounds, which are characterized by the presence of tin atoms bonded to organic groups. Organotin compounds have a wide range of applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane typically involves the reaction of tributylstannane with octahydro-1H-4,7-methanoinden-5-yl methanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve consistent product quality. The compound is then purified using standard techniques such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

Tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler organotin compounds.

Substitution: The compound can undergo substitution reactions where the tributylstannane group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired products are formed .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the compound may yield organotin oxides, while reduction may produce simpler organotin compounds .

Scientific Research Applications

Tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic applications, including as an anticancer agent.

Industry: Used in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane involves its interaction with specific molecular targets and pathways. The compound can act as a radical initiator, facilitating various chemical reactions. It may also interact with biological molecules, leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to tributyl[(octahydro-1H-4,7-methanoinden-5-yl)methoxy]stannane include other organotin compounds such as:

• Tributyltin hydride
• Triphenyltin chloride
• Tetraethyltin

Uniqueness

This compound is unique due to its specific chemical structure, which imparts distinct properties and reactivity